Cas no 353270-25-4 (Verapamil Ethyl Methanethiosulfonate, Bromide)

• Product Name: Verapamil Ethyl Methanethiosulfonate, Bromide
• CAS No: 353270-25-4
• Molecular Formula: C₃₀H₄₅N₂O₆S₂+^.Br-
• Molecular Weight: 673.7221
• CID: 825635
• PubChem ID: 46783239

Verapamil Ethyl Methanethiosulfonate, Bromide Properties

Names and Identifiers

• VERAPAMILETHYL METHANETHIOSULFONATE, BROMIDE
• Verapamil Ethyl Meth
• [4-cyano-4-(3,4-dimethoxyphenyl)-5-methylhexyl]-[2-(3,4-dimethoxyphenyl)ethyl]-methyl-(2-methylsulfonylsulfanylethyl)azanium,bromide
• Verapamil Ethyl Methanethiosulfonate, Bromide
• [4-cyano-4-(3,4-dimethoxyphenyl)-5-methylhexyl]-[2-(3,4-dimethoxyphenyl)ethyl]-methyl-(2-methylsulfonylsulfanylethyl)azanium;bromide
• 353270-25-4
• 4-Cyano-4-(3,4-dimethoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-{2-[(methanesulfonyl)sulfanyl]ethyl}-N,5-dimethylhexan-1-aminium bromide
• DTXSID70676195
• AKOS030255923

• InChIKey： BVUKZMOMCQMWEQ-UHFFFAOYSA-M
• Inchi： InChI=1S/C30H45N2O6S2.BrH/c1-23(2)30(22-31,25-11-13-27(36-5)29(21-25)38-7)15-9-16-32(3,18-19-39-40(8,33)34)17-14-24-10-12-26(35-4)28(20-24)37-6;/h10-13,20-21,23H,9,14-19H2,1-8H3;1H/q+1;/p-1
• SMILES： CC(C)C(CCC[N+](C)(CCC1=CC(=C(C=C1)OC)OC)CCSS(=O)(=O)C)(C#N)C2=CC(=C(C=C2)OC)OC.[Br-]

Computed Properties

• Exact Mass: 673.19800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 17
• Monoisotopic Mass: 672.19024g/mol
• Heavy Atom Count: 41
• Complexity: 904
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• LogP: 3.92738
• PSA: 130.72000
• Melting Point: 105-110°C (foaming)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines